Cas no 1497040-50-2 (1-(5-Iodopyrimidin-4-yl)azepane)

• Product Name: 1-(5-Iodopyrimidin-4-yl)azepane
• CAS No: 1497040-50-2
• MF: C₁₀H₁₄IN₃
• MW: 303.142734050751
• CID: 4915835
• Update Time: 2025-10-31

1-(5-Iodopyrimidin-4-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-iodopyrimidin-4-yl)azepane
• 1-(5-Iodopyrimidin-4-yl)azepane

• Inchi： 1S/C10H14IN3/c11-9-7-12-8-13-10(9)14-5-3-1-2-4-6-14/h7-8H,1-6H2
• InChI Key： SJTXOKOWWYMYDF-UHFFFAOYSA-N
• SMILES： IC1=CN=CN=C1N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 29

Additional information on 1-(5-Iodopyrimidin-4-yl)azepane

Professional Introduction to Compound with CAS No. 1497040-50-2 and Product Name: 1-(5-Iodopyrimidin-4-yl)azepane

The compound with the CAS number 1497040-50-2 and the product name 1-(5-Iodopyrimidin-4-yl)azepane represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of 1-(5-Iodopyrimidin-4-yl)azepane incorporates both pyrimidine and azepane moieties, which are known for their diverse biological activities. The presence of an iodine atom at the 5-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. 1-(5-Iodopyrimidin-4-yl)azepane is no exception, as it has been extensively studied for its role in the development of novel therapeutic agents. The azepane ring, a seven-membered lactam, is known for its stability and ability to mimic certain biological processes, while the pyrimidine moiety is a cornerstone in medicinal chemistry due to its presence in numerous pharmacologically active compounds.

One of the most compelling aspects of 1-(5-Iodopyrimidin-4-yl)azepane is its utility as a building block in the synthesis of more complex molecules. The iodine substituent at the 5-position of the pyrimidine ring allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs on the market today. For instance, recent studies have demonstrated the use of 1-(5-Iodopyrimidin-4-yl)azepane in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The compound's potential extends beyond mere intermediates; it has been explored as a lead compound in its own right. Preliminary studies have shown that derivatives of 1-(5-Iodopyrimidin-4-yl)azepane exhibit promising biological activity against certain pathogens. This has spurred further research into optimizing its pharmacokinetic properties and exploring new therapeutic applications. The combination of the azepane and pyrimidine moieties offers a unique scaffold that can be modified to target specific biological pathways.

In terms of synthetic methodologies, 1-(5-Iodopyrimidin-4-yl)azepane has been synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity. One common approach involves the condensation of 4-bromoazepane with 5-iodopyrimidine under basic conditions, followed by purification via column chromatography. This method has been optimized for high yields and minimal byproduct formation, making it suitable for industrial-scale production.

The role of computational chemistry in understanding and designing 1-(5-Iodopyrimidin-4-yl)azepane cannot be overstated. Advanced computational techniques have enabled researchers to predict the compound's behavior in various environments, including biological systems. Molecular dynamics simulations have been particularly useful in elucidating how this compound interacts with target proteins, providing insights that guide medicinal chemists in designing more effective derivatives.

Recent advancements in drug delivery systems have also highlighted the potential of 1-(5-Iodopyrimidin-4-yl)azepane as a component in targeted therapies. By incorporating this compound into nanoparticles or liposomes, researchers aim to enhance its bioavailability and reduce off-target effects. These innovations align with broader trends in precision medicine, where personalized treatment approaches are becoming increasingly prevalent.

The environmental impact of synthesizing and using 1-(5-Iodopyrimidin-4-yl)azepane is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to make the production process more sustainable.

In conclusion, 1-(5-Iodopyrimidin-4-yl)azepane represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.